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Compound of Interest

Compound Name: Santolina alcohol

Cat. No.: B12104717 Get Quote

For immediate reference, treat Santolina alcohol as a flammable and hazardous chemical.

Proper disposal is mandatory to ensure laboratory safety and environmental compliance. This

guide provides detailed procedures for researchers, scientists, and drug development

professionals to safely manage and dispose of Santolina alcohol waste.

Immediate Safety and Handling Precautions
Before handling Santolina alcohol, it is crucial to be aware of its properties and potential

hazards. While specific GHS classifications for Santolina alcohol can be inconsistent across

suppliers, it is best practice to handle it as a hazardous substance. One safety data sheet for a

related product indicates that it may be a flammable liquid, harmful if swallowed and enters

airways, may cause an allergic skin reaction, and is harmful to aquatic life with long-lasting

effects.

Personal Protective Equipment (PPE) is mandatory:

Eye Protection: Chemical safety goggles.

Hand Protection: Chemically resistant gloves (e.g., nitrile).

Body Protection: Laboratory coat.

Work Area:
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Always handle Santolina alcohol in a well-ventilated area, preferably within a chemical

fume hood.

Keep away from heat, sparks, open flames, and other ignition sources.[1]

Quantitative Data Summary
For quick reference, the key physical and chemical properties of Santolina alcohol are

summarized in the table below.

Property Value

Chemical Formula C₁₀H₁₈O[2]

Molecular Weight 154.25 g/mol [2]

Appearance Colorless clear liquid (estimated)[3][4]

Density Approximately 0.861 g/mL at 20 °C[5][6]

Boiling Point 218-219 °C at 760 mm Hg[3]

Flash Point Approximately 81.11 °C (178 °F)[3]

Solubility in Water 351.9 mg/L at 25 °C (estimated)[3][4]

Experimental Protocol: Santolina Alcohol Waste
Disposal
This protocol outlines the step-by-step procedure for the safe disposal of Santolina alcohol
waste in a laboratory environment.

Materials:

Appropriate Personal Protective Equipment (PPE).

Designated hazardous waste container (chemically compatible, e.g., glass or high-density

polyethylene).

Hazardous waste label.
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Secondary containment for the waste container.

Procedure:

Waste Identification and Segregation:

Identify all waste streams containing Santolina alcohol. This includes pure unused

Santolina alcohol, solutions containing Santolina alcohol, and contaminated materials

(e.g., pipette tips, gloves, absorbent pads).

Do not mix Santolina alcohol waste with incompatible materials. Specifically, keep it

separate from strong oxidizing agents.

Waste Collection:

Collect liquid Santolina alcohol waste in a designated, leak-proof hazardous waste

container.

The container must be in good condition with a secure, tight-fitting lid.

Do not fill the container to more than 90% capacity to allow for vapor expansion.

Solid waste contaminated with Santolina alcohol (e.g., absorbent pads from a spill

cleanup) should be collected in a separate, clearly labeled container.

Labeling:

Immediately label the waste container with a hazardous waste tag.

The label must include:

The words "Hazardous Waste".

The full chemical name: "Santolina alcohol".

The approximate concentration and volume.

The date accumulation started.
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The associated hazards (e.g., "Flammable Liquid").

Storage:

Store the sealed and labeled waste container in a designated Satellite Accumulation Area

(SAA).

The SAA must be at or near the point of generation and under the control of the laboratory

personnel.

Ensure the waste container is placed in secondary containment (e.g., a larger, chemically

resistant bin) to contain any potential leaks or spills.

Store the waste away from ignition sources and incompatible chemicals.

Disposal Request:

Once the waste container is full or has been in storage for the maximum allowable time

per your institution's policy (typically 6-12 months), arrange for its disposal.

Follow your institution's specific procedures for requesting a hazardous waste pickup from

the Environmental Health and Safety (EHS) department or equivalent.

Do not attempt to dispose of Santolina alcohol down the drain or by evaporation in a

fume hood.[3] This is a violation of standard laboratory safety protocols and environmental

regulations.

Empty Container Management:

An empty container that held Santolina alcohol must also be disposed of properly.

If the Santolina alcohol is determined to be an acute hazardous waste by your institution,

the container must be triple-rinsed with a suitable solvent. The rinsate must be collected

and disposed of as hazardous waste.[3]

For non-acutely hazardous waste, empty the container as much as possible, deface the

label, and dispose of it according to your institution's guidelines for empty chemical

containers.[3]
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Disposal Workflow Diagram
The following diagram illustrates the key decision points and steps in the Santolina alcohol
disposal process.
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Santolina Alcohol Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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